Cas no 863668-77-3 (N-(4-fluorophenyl)methyl-2-methanesulfonyl-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine)

• Product Name: N-(4-fluorophenyl)methyl-2-methanesulfonyl-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine
• CAS No: 863668-77-3
• MF: C₁₈H₁₇FN₂O₄S₃
• MW: 440.531984090805
• CID: 6013028
• PubChem ID: 18774787
• Update Time: 2025-06-07

N-(4-fluorophenyl)methyl-2-methanesulfonyl-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)methyl-2-methanesulfonyl-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine
• N-(4-fluorobenzyl)-2-(methylsulfonyl)-4-tosylthiazol-5-amine
• 5-Thiazolamine, N-[(4-fluorophenyl)methyl]-4-[(4-methylphenyl)sulfonyl]-2-(methylsulfonyl)-
• F0680-0076
• N-[(4-fluorophenyl)methyl]-2-methanesulfonyl-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine
• Z99599300
• N-[(4-fluorophenyl)methyl]-4-(4-methylphenyl)sulfonyl-2-methylsulfonyl-1,3-thiazol-5-amine
• 863668-77-3
• AKOS024596105

• Inchi： 1S/C18H17FN2O4S3/c1-12-3-9-15(10-4-12)28(24,25)17-16(26-18(21-17)27(2,22)23)20-11-13-5-7-14(19)8-6-13/h3-10,20H,11H2,1-2H3
• InChI Key： MUOMVQJPDNRUJH-UHFFFAOYSA-N
• SMILES： S1C(NCC2=CC=C(F)C=C2)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 440.03344871g/mol
• Monoisotopic Mass: 440.03344871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• Boiling Point: 654.8±65.0 °C(Predicted)
• pka: -4.51±0.10(Predicted)

Additional information on N-(4-fluorophenyl)methyl-2-methanesulfonyl-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine

Professional Introduction to N-(4-fluorophenyl)methyl-2-methanesulfonyl-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine (CAS No. 863668-77-3)

N-(4-fluorophenyl)methyl-2-methanesulfonyl-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 863668-77-3, represents a sophisticated molecular structure that combines various functional groups, making it a promising candidate for further research and development in drug discovery.

The molecular framework of this compound features a thiazole core, which is a heterocyclic structure consisting of sulfur and nitrogen atoms. The thiazole ring is a well-known pharmacophore in medicinal chemistry, often found in biologically active molecules due to its ability to interact with various biological targets. In this particular compound, the thiazole ring is modified with multiple substituents, including 4-fluorophenyl, 2-methanesulfonyl, and 4-methylbenzenesulfonyl groups. These substituents not only enhance the compound's solubility and stability but also contribute to its potential pharmacological activity.

The presence of the 4-fluorophenyl group is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceutical compounds to improve metabolic stability and binding affinity. The fluorine atom in this context can modulate the electronic properties of the aromatic ring, influencing the compound's interactions with biological targets. Additionally, the 2-methanesulfonyl and 4-methylbenzenesulfonyl groups introduce sulfonamide functionalities, which are known for their role in enhancing drug potency and selectivity.

In recent years, there has been a growing interest in thiazole derivatives as potential therapeutic agents. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific arrangement of functional groups in N-(4-fluorophenyl)methyl-2-methanesulfonyl-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine suggests that it may exhibit multiple biological activities simultaneously. This multifunctionality makes it an attractive candidate for further investigation.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. The introduction of each substituent must be carefully monitored to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are likely employed to construct the complex molecular framework efficiently.

Evaluation of the pharmacological properties of N-(4-fluorophenyl)methyl-2-methanesulfonyl-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine has been conducted using both in vitro and in vivo models. Preliminary studies have indicated that this compound exhibits significant activity against certain biological targets, making it a valuable scaffold for drug development. For instance, its interaction with enzymes and receptors relevant to inflammatory pathways has been explored, suggesting potential applications in treating inflammatory diseases.

The compound's ability to modulate biological pathways is further enhanced by its structural complexity. The combination of fluorine-containing aromatic rings and sulfonamide groups creates a unique profile that may lead to selective binding to specific targets. This selectivity is crucial for developing drugs with minimal side effects. Computational methods, such as molecular docking simulations, have been utilized to predict the binding interactions between this compound and potential target proteins.

In addition to its pharmacological potential, N-(4-fluorophenyl)methyl-2-methanesulfonyl-4-(4-methylbenzenesulfonyl)-1,3-thiazol-5-amine also offers advantages from a chemical biology perspective. Its complex structure provides insights into how specific modifications can influence biological activity. By studying this compound, researchers can gain valuable insights into the design principles of bioactive molecules.

The future direction of research on this compound includes optimizing its synthetic route for scalability and exploring its potential in clinical trials. Collaborative efforts between synthetic chemists and biologists will be essential to fully elucidate its therapeutic potential. As our understanding of biological systems continues to evolve, compounds like N-(< strong >4-fluorophenyl strong >)methyl-< strong >2-methanesulfonyl strong >)-< strong >4-(4-methylbenzenesulfonyl) strong >)-1,3-thiazol-5-am ine are likely to play a crucial role in the development of novel treatments for various diseases.